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Compound of Interest |

Compound Name: Citreoindole
CAS No.: 138655-14-8
Cat. No.: B163317
. J

Executive Summary: Immediate Action Protocol

Citreoindole is a bioactive indole alkaloid and diketopiperazine metabolite derived from
Penicillium species (e.g., P. citreo-viride). While often utilized in drug discovery for potential
cytotoxic or antimicrobial properties, it lacks a specific OSHA Permissible Exposure Limit
(PEL). Therefore, it must be handled as a high-potency pharmaceutical compound (HPAPI)
with assumed cytotoxicity.

Do NOT dispose of Citreoindole down the drain. Do NOT mix with oxidizers (bleach) for
deactivation without specific validation, as this may generate hazardous byproducts. DO
segregate as RCRA Hazardous Waste for high-temperature incineration.

Hazard Identification & Causality

To ensure safety, we must understand the why behind the protocols. Citreoindole is not merely
a chemical reagent; it is a secondary metabolite evolved for biological activity.
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Feature Technical Description Operational Implication

) High stability; potential for
_ Indole Alkaloid / , _ _
Chemical Class ) ) ) intercalation with DNA or
Diketopiperazine o
protein inhibition.

) ] ] ) Treat as a potential
) o Cytotoxic / Anti-proliferative )
Bioactivity ential mutagen/teratogen. Zero skin
potentia
contact tolerance.[1]

High risk of aerosolization

Physical State Yellow Powder / Solid ) o
during weighing or transfer.
N Soluble in DMSO, MeOH, Liquid waste will be organic
Solubility _
Acetone solvent-based (ignitable).

Mechanism of Hazard: Like many Penicillium metabolites (e.g., Citreoviridin), indole alkaloids
can modulate cellular signaling pathways. In the absence of a specific LD50 for Citreoindole,
"Generator’'s Knowledge" (40 CFR § 262.11) dictates we classify it based on its structural
analogs: Acutely Toxic & Cytotoxic.

Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient. The permeation kinetics of lipophilic alkaloids necessitate a

redundant barrier system.

e Respiratory: N95 minimum; P100 or Powered Air Purifying Respirator (PAPR) recommended
if handling open powder outside a fume hood.

o Dermal: Double-gloving is mandatory.
o Inner Layer: Latex or Nitrile (inspection grade).
o OQuter Layer: Nitrile (minimum 0.11 mm thickness).

e Ocular: Chemical splash goggles (ANSI Z87.1).

Disposal Workflows

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC348100050&productDescription=6-NITROINDOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b163317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Stream Classification (RCRA Context)

Citreoindole is not explicitly listed on the EPA "P-list" or "U-list." However, under RCRA
(Resource Conservation and Recovery Act), it must be characterized by the generator.

» Classification: Non-listed Hazardous Waste (manage as Toxic/Cytotoxic).

» Disposal Method: Incineration at >1000°C.

Operational Disposal Logic

The following diagram outlines the decision logic for segregating Citreoindole waste.

Citreoindole Waste Generation

Identify Waste State

Liquid Waste Sharps/Glass
(Mother Liquor, HPLC Waste) (Contaminated Needles/Vials)
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Double Bag in Segregate into Rigid Cytotoxic
Cytotoxic (Purple/Yellow) Bags Organic Solvent Carboy Sharps Container
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High-Temperature Incineration
(Off-site TSDF)
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Figure 1: Decision logic for segregating Citreoindole waste streams to ensure compliance with
environmental safety standards.

Step-by-Step Protocols
A. Solid Waste (Stock Powder, Contaminated PPE)

» Containment: Place waste directly into a sealable polyethylene bag (minimum 2 mil
thickness).

e Secondary Containment: Place the sealed bag into a secondary "Cytotoxic/Chemotherapy"
waste bag (often purple or yellow depending on facility standards).

o Labeling: Affix a Hazardous Waste label. Clearly write: "Citreoindole - Cytotoxic Solid
Waste."

o Storage: Move to the Satellite Accumulation Area (SAA) immediately.

B. Liquid Waste (Solutions in DMSO/Methanol)

o Segregation: Do not mix with aqueous acids or oxidizers. Use a dedicated "Organic Solvent"
waste carboy.

o Compatibility Check: Ensure the carboy material (HDPE or Glass) is compatible with the
solvent carrier (e.g., DMSO).

o Labeling: List all solvents and Citreoindole (approximate concentration) on the waste tag.

o Example: "Methanol (99%), Citreoindole (<1%). Hazard: Flammable, Toxic."

Spill Response Protocol

In the event of a powder spill, aerosolization is the primary threat.

3. Dampen Spill

, g 4. Collect 5. Decontaminate
(Gt “(ghpfg\l;'eerT dsu(;at‘;( eclbacs "1 (Scoop into hazardous waste bag) (Soap/Water wash x3)

1. Alert & Isolate 2. Don PPE
(Evacuate immediate area) (Double gloves, N95/P100, Goggles)
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Figure 2: Emergency response workflow for Citreoindole powder spills.
Detailed Cleanup Steps:

Isolate: Mark the area. If the spill is >100mg of powder outside a hood, evacuate the lab to
allow aerosols to settle (15-30 mins).

Dampen: Do not dry sweep.[2] Cover the powder with paper towels soaked in ethanol or
water. This creates a slurry and prevents dust inhalation.

Wipe: Wipe from the outside in to avoid spreading the contamination.

Final Wash: Clean the surface with a detergent solution (e.g., Alconox) followed by water.

Regulatory & Compliance Context

o EPA RCRA: While not P-listed, the generator is liable for "cradle-to-grave"” management. The
"Toxic" characteristic (D003 if reactive, but generally just Toxic via generator knowledge)
applies.

TSCA: Citreoindole is often supplied under the TSCA R&D Exemption. It must be used only
for research by technically qualified individuals.

DOT (Transport): If shipping waste, it likely falls under UN 2811 (Toxic solid, organic, n.o.s.)
or UN 3249 (Medicine, solid, toxic, n.0.s.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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